![molecular formula C18H15FN2O2 B5036740 4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline](/img/structure/B5036740.png)
4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
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Overview
Description
4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline, also known as FNQ3, is a novel compound that has been studied extensively in the field of medicinal chemistry. This compound has shown promising results in scientific research as a potential therapeutic agent for various diseases.
Scientific Research Applications
4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has been tested against various cancer cell lines and has shown promising results in inhibiting tumor growth. It has also been shown to have potent anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as arthritis. Additionally, this compound has been tested against various bacterial and fungal strains and has shown antimicrobial activity.
Mechanism of Action
The mechanism of action of 4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins that are involved in disease pathways. For example, this compound has been shown to inhibit the activity of the enzyme COX-2, which is involved in the inflammatory response. It has also been shown to inhibit the activity of various kinases that are involved in cancer cell growth.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which are involved in the inflammatory response. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is its versatility in scientific research. It can be used in a wide range of experiments, from cell culture studies to animal models. Additionally, this compound has a high purity and yield, which makes it easy to obtain in large quantities. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for the study of 4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. One area of interest is its potential as a treatment for cancer. Further studies are needed to determine the efficacy of this compound in vivo and to identify the specific mechanisms by which it inhibits cancer cell growth. Additionally, this compound has shown potential as a treatment for inflammatory diseases, and further studies are needed to determine its safety and efficacy in humans. Finally, this compound may have potential as a treatment for microbial infections, and further studies are needed to determine its antimicrobial properties and potential clinical applications.
In conclusion, this compound is a novel compound that has shown promising results in scientific research as a potential therapeutic agent for various diseases. Its versatility in scientific research, high yield and purity, and potential therapeutic applications make it an important area of study for medicinal chemists. Further research is needed to fully understand the mechanisms of action and potential clinical applications of this compound.
Synthesis Methods
The synthesis of 4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves a multi-step process that includes the reaction of 4-fluoronitrobenzene with cyclopentadiene, followed by reduction and cyclization. This process yields this compound with a high yield and purity. The synthesis of this compound has been optimized to produce large quantities of the compound, which is necessary for scientific research.
Properties
IUPAC Name |
4-(4-fluorophenyl)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2/c19-12-6-4-11(5-7-12)18-15-3-1-2-14(15)16-10-13(21(22)23)8-9-17(16)20-18/h1-2,4-10,14-15,18,20H,3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLIJPHZYWLPZON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC2C1C(NC3=C2C=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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